Cas no 1247984-58-2 (3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid)

• Product Name: 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid
• CAS No: 1247984-58-2
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• MDL: MFCD16141437
• CID: 5603582
• PubChem ID: 61925667
• Update Time: 2025-10-31

3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, α-(ethylamino)-2,5-dioxo-
• 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid
• CS-0344811
• 1247984-58-2
• AKOS011199603
• EN300-1123488

• MDL： MFCD16141437
• Inchi： 1S/C9H14N2O4/c1-2-10-6(9(14)15)5-11-7(12)3-4-8(11)13/h6,10H,2-5H2,1H3,(H,14,15)
• InChI Key： KGIGOMWXXDDCDX-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC(C(=O)O)NCC)=O

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 458.7±40.0 °C(Predicted)
• pka: 1.98±0.10(Predicted)

Additional information on 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid

Introduction to 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid (CAS No. 1247984-58-2) in Modern Chemical and Pharmaceutical Research

3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid, identified by the CAS number 1247984-58-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of dioxopyrrolidine derivatives, which are known for their diverse applications in medicinal chemistry and drug development. The presence of both an amino group and a carboxylic acid moiety in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules with therapeutic relevance.

The structural framework of 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid incorporates a dioxopyrrolidine core, which is a heterocyclic ring system containing two oxygen atoms. This particular scaffold has been extensively studied for its ability to interact with biological targets, making it a valuable candidate for the development of novel pharmacological agents. The compound’s molecular formula and stereochemistry contribute to its unique chemical behavior, enabling it to participate in various biochemical reactions that are relevant to drug metabolism and mechanism of action.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Among the various classes of compounds being explored, dioxopyrrolidine derivatives have emerged as promising candidates due to their ability to modulate multiple biological pathways. 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid has been investigated for its potential role in treating inflammatory diseases, neurodegenerative disorders, and other metabolic conditions. Its dual functionality allows for the design of prodrugs or direct therapeutic agents that can target specific disease pathways.

The synthesis of 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process. These techniques not only enhance the efficiency of synthesis but also allow for the introduction of functional groups that can further modify the compound’s properties for specific applications.

One of the most compelling aspects of 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These studies have revealed that modifications to the dioxopyrrolidine core can significantly alter the compound’s binding affinity and selectivity towards biological targets. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The pharmacokinetic profile of 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate clearance rates. These findings suggest that it may be suitable for oral administration, which would enhance patient compliance and reduce dosing frequency.

Recent advancements in analytical chemistry have enabled more precise characterization of 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound’s structure and purity, ensuring that it meets stringent quality standards for pharmaceutical use. Additionally, computational tools like molecular dynamics simulations have been employed to study the compound’s interactions with biological targets at an atomic level.

The potential therapeutic applications of 3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid are vast. Preliminary studies have shown promising results in models of inflammation and neurodegeneration, suggesting its utility in developing treatments for conditions such as rheumatoid arthritis and Alzheimer’s disease. Furthermore, its ability to modulate enzyme activity makes it a candidate for antiviral and anticancer therapies. As research continues to uncover new biological functions associated with dioxopyrrolidine derivatives, the therapeutic landscape for this class of compounds is expected to expand significantly.

In conclusion,3-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)propanoic acid (CAS No. 1247984-58-2) represents a promising area of research in chemical and pharmaceutical sciences. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. With ongoing advancements in synthetic methodologies and pharmacological studies, this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.